Cas no 14156-63-9 (Sodium pyridine-4-sulfonate)

• Product Name: Sodium pyridine-4-sulfonate
• CAS No: 14156-63-9
• MF: C₅H₄NNaO₃S
• MW: 181.144930839539
• CID: 4828328
• Update Time: 2025-04-23

Sodium pyridine-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium pyridine-4-sulfonate
• sodium 4-pyridinsulphonate

• Inchi： 1S/C5H5NO3S.Na/c7-10(8,9)5-1-3-6-4-2-5;/h1-4H,(H,7,8,9);/q;+1/p-1
• InChI Key： TXPCWCLOELZHBM-UHFFFAOYSA-M
• SMILES： S(C1C=CN=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Arylsulfonic acids and derivatives

Additional information on Sodium pyridine-4-sulfonate

Comprehensive Guide to Sodium pyridine-4-sulfonate (CAS No. 14156-63-9): Properties, Applications, and Market Insights

Sodium pyridine-4-sulfonate (CAS No. 14156-63-9) is a versatile organic compound widely used in pharmaceutical, chemical, and research applications. This white to off-white crystalline powder is known for its unique sulfonate functional group attached to a pyridine ring, making it valuable in various synthetic processes. With the increasing demand for specialty chemicals in drug development and material science, Sodium pyridine-4-sulfonate has gained significant attention from researchers and industry professionals alike.

The molecular structure of Sodium pyridine-4-sulfonate consists of a pyridine ring with a sulfonate group at the 4-position, neutralized by a sodium cation. This configuration provides excellent water solubility while maintaining stability under various conditions. Recent studies highlight its role as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where modified pyridine derivatives are crucial for developing new therapeutic agents.

One of the most searched questions about Sodium pyridine-4-sulfonate relates to its solubility characteristics. The compound demonstrates remarkable solubility in water (typically >100 mg/mL at 25°C) and moderate solubility in polar organic solvents like methanol and ethanol. This property makes it particularly useful in aqueous reaction systems and biological applications. Researchers often inquire about "Sodium pyridine-4-sulfonate solubility in organic solvents" when designing synthetic routes or formulation processes.

In pharmaceutical applications, Sodium pyridine-4-sulfonate serves as a key building block for drug molecules. Its pyridine core is frequently found in FDA-approved medications, particularly those targeting neurological disorders and infectious diseases. The sulfonate group enhances water solubility of drug candidates, addressing a common challenge in drug development. Current trends show growing interest in "pyridine sulfonate derivatives in drug discovery" as pharmaceutical companies seek to improve drug bioavailability.

The chemical industry utilizes Sodium pyridine-4-sulfonate as a catalyst or additive in various processes. Its ability to participate in both nucleophilic and electrophilic reactions makes it valuable for synthesizing specialty chemicals. Manufacturers often search for "Sodium pyridine-4-sulfonate technical specifications" when sourcing high-purity material for sensitive applications. The compound typically has a purity of ≥98% with controlled levels of heavy metals and other impurities.

Recent advancements in material science have explored Sodium pyridine-4-sulfonate as a component in functional materials. Researchers investigate its potential in creating ionic liquids with unique properties or as a modifying agent for polymer surfaces. These applications align with current industry trends toward "green chemistry solutions" and sustainable material development. The compound's thermal stability (typically stable up to 250°C) makes it suitable for various processing conditions.

Quality control of Sodium pyridine-4-sulfonate involves multiple analytical techniques. Fourier-transform infrared spectroscopy (FTIR) confirms the presence of characteristic sulfonate and pyridine functional groups, while high-performance liquid chromatography (HPLC) ensures purity. Common search queries include "how to analyze Sodium pyridine-4-sulfonate purity" and "Sodium pyridine-4-sulfonate spectroscopic data," reflecting the needs of quality assurance professionals.

The global market for Sodium pyridine-4-sulfonate shows steady growth, driven by pharmaceutical and specialty chemical demand. Asia-Pacific regions, particularly China and India, have seen increased production capacity, while North America and Europe remain strong consumers for research-grade material. Industry reports frequently track "Sodium pyridine-4-sulfonate market trends" to understand pricing fluctuations and supply chain dynamics.

Handling and storage recommendations for Sodium pyridine-4-sulfonate emphasize keeping the compound in a cool, dry environment away from strong oxidizers. While not classified as hazardous under standard conditions, proper laboratory practices should be followed. Many safety data sheets address common concerns about "Sodium pyridine-4-sulfonate handling precautions" and "compatibility with other chemicals."

Future research directions for Sodium pyridine-4-sulfonate include exploring its potential in energy storage applications and as a ligand in catalytic systems. The compound's unique combination of aromaticity and ionic character offers intriguing possibilities for advanced materials. Scientific literature increasingly features studies on "pyridine sulfonate metal complexes" and their applications in various technologies.

For researchers considering Sodium pyridine-4-sulfonate in their work, several commercial suppliers offer the compound in various quantities and purity grades. Common purchasing considerations include "Sodium pyridine-4-sulfonate price comparison" and "bulk purchasing options." Reputable suppliers typically provide detailed certificates of analysis and technical support for specialized applications.

In conclusion, Sodium pyridine-4-sulfonate (CAS No. 14156-63-9) represents an important chemical building block with diverse applications across multiple industries. Its unique properties continue to inspire new research directions while meeting current industrial needs. As synthetic methodologies advance and application areas expand, this compound will likely maintain its relevance in scientific and industrial contexts for years to come.